Cas no 622364-16-3 ((2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate)

The compound (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate is a structurally complex molecule featuring a benzofuran core linked to a 3-methylthiophene moiety and esterified with a 2-methylbenzoate group. Its conjugated system and functional groups suggest potential utility in organic synthesis, particularly as an intermediate in the development of pharmacologically active compounds or specialty chemicals. The presence of both electron-rich (thiophene) and electron-withdrawing (benzofuranone) components may confer unique reactivity, making it valuable for applications in materials science or medicinal chemistry. The ester linkage enhances solubility in organic solvents, facilitating further derivatization. This compound's defined stereochemistry (2Z configuration) ensures consistent performance in synthetic pathways.

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate structure

622364-16-3 structure

Product Name:(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate

CAS No:622364-16-3

MF:C₂₂H₁₆O₄S

MW:376.425045013428

CID:5418263

Update Time:2025-11-03

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- (Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methylbenzoate
- (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate
- Inchi： 1S/C22H16O4S/c1-13-5-3-4-6-16(13)22(24)25-15-7-8-17-18(11-15)26-19(21(17)23)12-20-14(2)9-10-27-20/h3-12H,1-2H3
- InChI Key： SVYUCCBVNINPOD-UHFFFAOYSA-N
- SMILES： C(OC1C=C2OC(=CC3SC=CC=3C)C(=O)C2=CC=1)(=O)C1=CC=CC=C1C

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3385-0330-2μmol	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3385-0330-5μmol	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3385-0330-10μmol	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3385-0330-20μmol	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3385-0330-1mg	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3385-0330-2mg	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3385-0330-3mg	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3385-0330-4mg	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3385-0330-5mg	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3385-0330-10mg	(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate	622364-16-3	90%+	10mg	$79.0	2023-04-26

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate Related Literature

1. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106

Related Categories

Additional information on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate

Research Brief on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate (CAS: 622364-16-3)

Recent studies on the compound (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate (CAS: 622364-16-3) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzofuran and thiophene moieties, has garnered attention due to its promising biological activities, particularly in the modulation of specific enzymatic pathways and receptor interactions. The following sections provide an overview of the latest findings, methodologies, and implications of research involving this molecule.

The synthesis and structural elucidation of (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate have been detailed in recent publications. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the compound's purity and stereochemistry. The synthetic route typically involves a multi-step process, starting from readily available precursors, with a focus on optimizing yield and minimizing byproducts. These methodological advancements are critical for scaling up production for further pharmacological evaluations.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on specific kinases involved in inflammatory and proliferative diseases. For instance, research has shown that it selectively targets the JAK-STAT signaling pathway, which is implicated in autoimmune disorders and certain cancers. The compound's ability to modulate these pathways with high specificity suggests its potential as a lead candidate for drug development. Additionally, molecular docking simulations have provided insights into its binding interactions, further supporting its mechanistic role.

Pharmacokinetic and toxicity profiles of (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate have also been investigated. Preliminary data indicate favorable absorption and distribution properties, although metabolic stability remains an area for optimization. Toxicity assays in animal models have revealed a manageable safety profile at therapeutic doses, with no significant off-target effects observed. These findings underscore the compound's potential for further preclinical development.

In conclusion, (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylbenzoate represents a promising scaffold for therapeutic intervention in various diseases. Ongoing research aims to refine its pharmacological properties and explore its efficacy in more complex biological systems. The integration of computational and experimental approaches will be pivotal in advancing this compound toward clinical applications.